Cas no 1439902-46-1 (4-Bromo-2-cyclopropylisoindolin-1-one)

• Product Name: 4-Bromo-2-cyclopropylisoindolin-1-one
• CAS No: 1439902-46-1
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5060771
• Update Time: 2025-05-21

4-Bromo-2-cyclopropylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyclopropylisoindolin-1-one
• 4-BROMO-2-CYCLOPROPYL-3H-ISOINDOL-1-ONE

• Inchi： 1S/C11H10BrNO/c12-10-3-1-2-8-9(10)6-13(11(8)14)7-4-5-7/h1-3,7H,4-6H2
• InChI Key： VIMYEVIPXVVLIH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CN(C2=O)C1CC1

Computed Properties

• Exact Mass: 250.995
• Monoisotopic Mass: 250.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3

Additional information on 4-Bromo-2-cyclopropylisoindolin-1-one

Introduction to 4-Bromo-2-cyclopropylisoindolin-1-one (CAS No. 1439902-46-1)

4-Bromo-2-cyclopropylisoindolin-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1439902-46-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoindoline class, a structural motif known for its presence in various bioactive molecules. The introduction of bromine and cyclopropyl substituents at specific positions enhances its potential as a building block in drug discovery and molecular pharmacology.

The structural framework of 4-Bromo-2-cyclopropylisoindolin-1-one consists of an isoindoline core, which is a bicyclic system featuring a benzene ring fused to a pyrrole-like ring. The presence of a bromine atom at the 4-position and a cyclopropyl group at the 2-position introduces unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. These modifications can influence the compound's reactivity, solubility, and interaction with biological targets, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of isoindoline derivatives. The brominated and cyclopropyl-substituted isoindolines have been investigated for their role in modulating various biological pathways. For instance, studies have shown that compounds with similar structural features exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. The bromine atom at the 4-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

The cyclopropyl group, on the other hand, introduces steric hindrance that can be exploited to improve binding affinity and selectivity in drug design. This substitution pattern has been observed to enhance interactions with specific protein targets by optimizing the geometric complementarity between the molecule and the binding site. Furthermore, the electronic properties influenced by the bromine atom can modulate the compound's ability to engage with biological systems, either through electrostatic interactions or by influencing conformational dynamics.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies suggest that 4-Bromo-2-cyclopropylisoindolin-1-one may interact with proteins through multiple binding modes, providing opportunities for designing molecules with enhanced potency and reduced off-target effects. These computational insights are complemented by experimental efforts, where synthesis and biological testing of derivatives have validated many of these predictions.

The pharmaceutical industry has recognized the importance of heterocyclic compounds like isoindolines in developing new therapeutic agents. The versatility of 4-Bromo-2-cyclopropylisoindolin-1-one as a scaffold allows for rapid diversification of its chemical space, enabling researchers to explore a wide range of biological activities. For example, modifications at the 3-position or introduction of additional functional groups could lead to compounds with improved pharmacokinetic profiles or novel mechanisms of action.

In conclusion, 4-Bromo-2-cyclopropylisoindolin-1-one (CAS No. 1439902-46-1) represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its synthetic accessibility, make it an attractive intermediate for medicinal chemists aiming to develop next-generation therapeutics. As research continues to uncover new biological targets and synthetic strategies, compounds like this are likely to play a crucial role in addressing unmet medical needs.